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Compound of Interest

Compound Name:
4-bromo-1-[(oxan-2-yl)methyl]-1H-

pyrazole

CAS No.: 1183588-29-5

Cat. No.: B1443398

Get Quote

Executive Summary & Technical Rationale
This guide objectively compares the solid-state performance and structural metrics of 1-

substituted 4-bromopyrazoles against their unsubstituted parent scaffold.

In medicinal chemistry, the 4-bromopyrazole unit is a "privileged scaffold," serving as a linchpin

for Suzuki-Miyaura cross-couplings to access kinase inhibitors. However, the physical

properties—solubility, melting point, and bioavailability—are dictated by the crystal lattice

energy, which changes drastically upon N1-substitution.

The Core Conflict:

Parent (4-Bromo-1H-pyrazole): Relies on robust Hydrogen Bonding (HB) networks (trimeric

motifs) for stability.
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1-Substituted Variants: The "blocking" of the N1 position eliminates the primary H-bond

donor. The lattice must reorganize around weaker forces: Halogen Bonding (XB),

stacking, or steric interlocking.

This guide analyzes how these substitutions shift the packing landscape, providing data critical

for selecting the right solid-form candidate for drug formulation.

Comparative Analysis: Packing Motifs & Lattice
Metrics
The following table contrasts the crystallographic "performance" (stability and packing

efficiency) of the parent scaffold against its alkyl and aryl derivatives.

Table 1: Structural Metrics Comparison

Feature
Parent Scaffold (4-
Bromo-1H-
pyrazole)

Small Alkyl (1-
Methyl-4-
bromopyrazole)

Bulky Aryl (1-
Phenyl-4-
bromopyrazole)

Physical State (RT) Solid (MP: 93–96 °C) Liquid (BP: ~183 °C) Solid (MP: ~96 °C)

Space Group Pnma (Orthorhombic) N/A (Liquid at RT) P21/c (Monoclinic)

Primary Interaction
N-H...N Trimer

(Planar)

Van der Waals

(Disordered) Stacking & C-H...N

Halogen Bond (C-

Br...N)
Weak / Competitive Negligible

Moderate (Geometry

dependent)

Molecular

Conformation
Planar Planar

Twisted (Dihedral

angle ~20-40°)

Lattice Stability
High (H-bond

network)

Low (No H-bond

donor)

Medium (Steric

locking)

Deep Dive: The Mechanism of Phase Change
1. The "Trimer" Anchor (Parent): The unsubstituted 4-bromopyrazole forms a supramolecular

trimer involving three molecules linked by N-H...N hydrogen bonds. This planar arrangement
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creates a stable 2D sheet, leading to a high melting point relative to its molecular weight.

2. The "Methyl" Collapse (1-Methyl): Methylation at N1 removes the H-bond donor. Without the

N-H...N anchor, the small methyl group provides insufficient steric bulk to arrest molecular

motion at room temperature. The lattice collapses into a liquid state. Implication: 1-methyl

derivatives are poor candidates for solid oral dosage forms unless co-crystallized.

3. The "Twist" Stabilization (1-Phenyl): Replacing the proton with a phenyl ring restores

crystallinity, but through a different mechanism. The steric clash between the ortho-phenyl

protons and the pyrazole nitrogen forces the molecule to twist (dihedral angle

). This prevents flat sheet formation but enables "herringbone" or "slipped stack"

interactions, restoring a high melting point.

Visualization: Interaction Logic & Workflow
Diagram 1: Structural Logic of N1-Substitution
This diagram illustrates the causal relationship between substitution, steric pressure, and

resulting crystal packing.
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Parent: 4-Bromo-1H-pyrazole

N1-Substitution

R = Methyl (Small) R = Phenyl (Bulky)

Loss of H-Bond Donor Steric Clash (ortho-H)

Lattice Collapse
(Liquid at RT)

No Anchor

Pi-Stacking / vdW Packing
(Solid at RT)

Twisted Conformation
(Dihedral Angle > 20°)

Restored Stability

Click to download full resolution via product page

Caption: Causal flow showing how N1-substitution disrupts the parent H-bond network, leading

to either liquefaction (methyl) or steric-induced repacking (phenyl).

Experimental Protocol: Synthesis & Crystallization
To replicate these structures for in-house analysis, follow this self-validating protocol. This

method prioritizes high-purity single crystals suitable for X-ray diffraction (XRD).

Phase 1: Regioselective Bromination (Synthesis)
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Objective: Synthesize 4-bromo-1H-pyrazole (or derivatives) without poly-bromination.

Reagents: Dissolve 1H-pyrazole (1.0 eq) in acetonitrile (ACN) or DMF.

Why ACN? It is polar enough to dissolve the reactant but allows easy workup compared to

DMF.

Bromination: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise at 0 °C.

Control Point: Maintain 0 °C to prevent bromination at the C3/C5 positions.

Reaction: Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (Ethyl

Acetate/Hexane 1:1).

Workup: Concentrate solvent. Redissolve in EtOAc, wash with water and brine to remove

succinimide byproduct. Dry over Na₂SO₄.

Phase 2: Crystal Growth (Slow Evaporation)
Objective: Grow single crystals suitable for XRD (>0.2 mm).

Solvent Selection:

For Parent (4-Br):Ethanol/Water (9:1) or Toluene.

For 1-Phenyl:Dichloromethane/Hexane (1:1) or Acetone.

Dissolution: Prepare a saturated solution of the purified compound in a 4 mL vial. Filter

through a 0.45 µm PTFE syringe filter to remove nucleation sites (dust).

The "Vial-in-Vial" Technique:

Place the small vial (uncapped) inside a larger jar containing a less polar anti-solvent (e.g.,

Hexane).

Seal the outer jar.

Mechanism:[1][2] Hexane vapor diffuses into the solution, slowly lowering solubility and

forcing controlled nucleation.
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Harvest: After 3–7 days, harvest colorless prisms/blocks.

Diagram 2: Crystallization Workflow

1. Dissolution
(Saturated Soln)

2. Filtration
(0.45µm PTFE)

3. Vapor Diffusion
(Vial-in-Vial)

4. Nucleation
(3-7 Days)

Slow Anti-solvent
Diffusion

5. XRD Analysis

Click to download full resolution via product page

Caption: Optimized vapor diffusion workflow for growing high-quality single crystals of

bromopyrazoles.

Halogen Bonding: The "Hidden" Interaction
For drug development professionals, the 4-bromo substituent is not just a steric block; it is a

potential Halogen Bond (XB) Donor.

Mechanism: The bromine atom exhibits a "sigma-hole"—a region of positive electrostatic

potential along the C-Br bond axis.

Observation: In crystal structures of 4-bromopyrazoles, we frequently observe C-Br...N or C-

Br...O contacts where the angle is near-linear (~170–180°).

Relevance: This mimics the interaction in a kinase binding pocket where the halogen

interacts with the backbone carbonyl of the protein hinge region.

Comparison:

4-Fluoro: No sigma hole (too electronegative). No XB.

4-Bromo: Moderate sigma hole. Tunable XB.

4-Iodo: Strong sigma hole. Strong XB (often forms catemers instead of trimers).

Conclusion: 4-Bromopyrazoles offer the optimal balance of lipophilicity and specific directional

binding (XB) compared to their chloro (too weak) or iodo (too reactive/heavy) counterparts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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